4H-1,4-Benzoxazine-4-acetic acid, 6-acetyl-2,3-dihydro-3-oxo-, ethyl ester

• CAS No.: 91119-93-6
• Molecular Formula: C14H15NO5
• Molecular Weight: 277.27 g/mol
• IUPAC Name: ethyl 2-(6-acetyl-3-oxo-1,4-benzoxazin-4-yl)acetate
• InChI: InChI=1S/C14H15NO5/c1-3-19-14(18)7-15-11-6-10(9(2)16)4-5-12(11)20-8-13(15)17/h4-6H,3,7-8H2,1-2H3
• InChI Key: XCKOXVMXFRSHCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)COC2=C1C=C(C=C2)C(=O)C

Description

4H-1,4-Benzoxazine-4-acetic acid, 6-acetyl-2,3-dihydro-3-oxo-, ethyl ester is a useful research compound. Its molecular formula is C14H15NO5 and its molecular weight is 277.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The compound 23b was synthesized by reacting 22 and 6d following the same protocol described for the synthesis of compound 23a. White solid (0.47 g, 32%). 1H NMR (400 MHz, CDCl3): δ 1.30 (t, J=7.2 Hz, 3H); 2.55 (s, 3H); 4.25 (q, J=7.2 Hz, 2H); 4.70 (s, 2H); 4.74 (s, 2H); 7.05 (dd, J=1.6, 8.4 Hz, 1H); 7.41-7.42 (m, 1H); 7.60-7.63 (m, 1H).